BE“GHE Foundational & Exploratory

Check Availability & Pricing

Di(2-ethylhexyl) ether: A Comprehensive
Technical Safety Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety information for Di(2-
ethylhexyl) ether (CAS No: 10143-60-9), also known as bis(2-ethylhexyl) ether. The
information is compiled to assist in the safe handling, storage, and use of this compound in a
research and development setting. Due to the limited availability of in-depth toxicological
studies in the public domain, this guide focuses on the established safety data and
physicochemical properties.

Core Safety & Physicochemical Data

Quantitative data regarding the properties and safety classifications of Di(2-ethylhexyl) ether
are summarized in the tables below for clear reference and comparison.

Table 1: Physicochemical Properties of Di(2-ethylhexyl)
ether
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Property Value Source(s)
CAS Number 10143-60-9 [11[2]
Molecular Formula Ci6H340 [1]
Molecular Weight 242.44 g/mol [1]

Clear, colorless to slightly
Appearance . [1]
colored liquid

Boiling Point 126 °C at 8 mmHg [1]

Density 0.82 g/cm?3 [1]

LogP (Octanol-Water Partition
o 5.43580 [1]
Coefficient)

Table 2: H | Identificati | Classificati

Hazard Classification Details Source(s)
GHS Pictogram [2]

Signal Word Danger [2]

GHS Hazard Statement H300: Fatal if swallowed [2]

GHS Hazard Class ;—\)cute Toxicity, Oral (Category 2]

6.1A: Combustible, acute toxic
Storage Class Cat. 1 and 2 / very toxic [2]
hazardous materials

WGK (Water Hazard Class) WGK 3: Severe hazard to

Germany water

[2]

Table 3: Precautionary Statements (P-codes)
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Code Precautionary Statement Source(s)

Wash skin thoroughly after
P264 ) [2]
handling.

Do not eat, drink or smoke
P270 _ _ (2]
when using this product.

IF SWALLOWED: Immediately
P301 + P310 call a POISON CENTER or [2]

doctor/physician.

P405 Store locked up. [2]

Dispose of contents/container
P501 to an approved waste disposal [2]
plant.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Di(2-ethylhexyl) ether are
not readily available in the public scientific literature. The GHS classification of "Acute Toxicity,
Oral (Category 2)" is based on toxicological data; however, the specific methodologies of the
studies from which this classification is derived are not detailed in the available safety data
sheets or chemical supplier information.

Signaling Pathways and Mechanism of Toxicity

Currently, there is a lack of specific information in published literature regarding the signaling
pathways or the precise molecular mechanisms of toxicity for Di(2-ethylhexyl) ether. It is
important for researchers to note the distinction between Di(2-ethylhexyl) ether and Di(2-
ethylhexyl) phthalate (DEHP), as the latter has a well-documented but different toxicological
profile.

Safety and Handling Workflow

The following diagram illustrates a logical workflow for the safe handling and use of Di(2-
ethylhexyl) ether in a laboratory setting, based on the available safety information.
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Safe Handling Workflow for Di(2-ethylhexyl) ether

Start:
Procurement of Di(2-ethylhexyl) ether

Handling Procedures
- Use in a well-ventilated area or fume hood
- Avoid contact with skin and eyes
- Do not ingest

After Use For subsequent use In case of spill

Spill Response
- Evacuate area
- Wear appropriate PPE Waste generation
- Absorb with inert material
- Dispose of as hazardous waste

Waste Disposal
——P - Dispose of as hazardous waste
- Follow institutional and local regulations

End of Workflow

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Di(2-ethylhexyl) ether.
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Conclusion

Di(2-ethylhexyl) ether is a compound that must be handled with extreme caution due to its
classification as being fatal if swallowed. While a comprehensive toxicological profile, including
detailed experimental protocols and mechanisms of action, is not currently available in the
public domain, the existing safety data provides clear guidance for its safe management in a
research environment. Adherence to the safety precautions outlined in this guide and on the
supplier's safety data sheet is paramount to ensure the well-being of laboratory personnel.
Researchers are encouraged to seek out any new toxicological data as it becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethylhexyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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